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Abstract

Uridine diphosphate xylose (UDP-xylose) is a pivotal nucleotide sugar that serves as the
primary donor of xylose for the biosynthesis of a vast array of essential glycoconjugates across
all domains of life. In mammals, it is indispensable for the initiation of glycosaminoglycan
(GAG) chain synthesis on proteoglycans, which are integral components of the extracellular
matrix and play critical roles in cell signaling. In plants, UDP-xylose is a key precursor for the
synthesis of major cell wall polysaccharides, including xylan and xyloglucan. This guide
provides a comprehensive overview of the structure, chemical properties, and significant
biological roles of UDP-xylose, with a focus on its involvement in key metabolic and signaling
pathways. Detailed experimental protocols for its synthesis and analysis are also presented to
support further research and development in this field.

Structure and Chemical Properties

Uridine diphosphate xylose (UDP-a-D-xylose) is a complex organic molecule composed of a
nucleoside (uridine) linked via a diphosphate bridge to a pentose sugar (xylose). The xylose
moiety is in the a-anomeric configuration.

Chemical Structure:
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e IUPAC Name: [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-
ylJmethoxy-hydroxyphosphoryl] [(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl] hydrogen
phosphate[1]

e Molecular Formula: C14H22N2016P2[1]
» Molecular Weight: 536.28 g/mol [1]

A 2D structure of UDP-alpha-D-Xylose is available.[2] The molecule consists of a uridine
nucleotide linked to a xylose sugar moiety through a diphosphate group.

Physicochemical Properties

The physicochemical properties of UDP-xylose are crucial for its biological function and for the
development of experimental procedures. Quantitative data for these properties are
summarized in Table 1. The disodium salt form of UDP-xylose generally exhibits enhanced
water solubility and stability.[3]

Table 1: Physicochemical Properties of UDP-Xylose

Property Value Source
Physical Description Solid [1]
Melting Point 1445 °C [1]
LogP -0.96 [1]

_ Soluble (quantitative data not
Solubility in Water ] ] [3]
readily available)

Solubility in Organic Solvents Data not readily available

pKa Values Data not readily available

Stable at < -15°CJ[4]. The
stability of related sugars is pH

Stabilit
Y and temperature-dependent.[5]

[6]
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Biological Synthesis and Metabolism

UDP-xylose is synthesized in the cytoplasm and the lumen of the Golgi apparatus from UDP-
glucose through a two-step enzymatic pathway. This pathway is a critical control point for the
biosynthesis of various glycoconjugates.

Biosynthesis of UDP-Xylose

The synthesis of UDP-xylose from UDP-glucose is a key metabolic pathway.[7]

o Oxidation of UDP-glucose: UDP-glucose dehydrogenase (UGDH) catalyzes the NAD™-
dependent oxidation of UDP-glucose to UDP-glucuronic acid (UDP-GIcA).[7][8]

o Decarboxylation of UDP-GIcA: UDP-xylose synthase (UXS), also known as UDP-glucuronic
acid decarboxylase, catalyzes the decarboxylation of UDP-GIcA to form UDP-xylose.[7][9]

This pathway is subject to feedback inhibition, where UDP-xylose can inhibit the activity of
UGDH, thereby regulating its own production and the flux of UDP-sugars in the cell.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1260843#udp-xylose-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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